Cas no 76384-28-6 (2-3-(methylsulfanyl)phenylethan-1-amine hydrochloride)

• Product Name: 2-3-(methylsulfanyl)phenylethan-1-amine hydrochloride
• CAS No: 76384-28-6
• MF: C₉H₁₄ClNS
• MW: 203.7321600914
• MDL: MFCD33032262
• CID: 5666324
• PubChem ID: 155943836
• Update Time: 2025-10-30

2-3-(methylsulfanyl)phenylethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[3-(methylsulfanyl)phenyl]ethan-1-amine hydrochloride
• 76384-28-6
• EN300-27747205
• Z4873760169
• 2-[3-(methylsulfanyl)phenyl]ethan-1-amine hydrochloride
• 2-3-(methylsulfanyl)phenylethan-1-amine hydrochloride

• MDL： MFCD33032262
• Inchi： 1S/C9H13NS.ClH/c1-11-9-4-2-3-8(7-9)5-6-10;/h2-4,7H,5-6,10H2,1H3;1H
• InChI Key： HAXLPXVKDIMCJY-UHFFFAOYSA-N
• SMILES： Cl.S(C)C1=CC=CC(=C1)CCN

Computed Properties

• Exact Mass: 203.0535483g/mol
• Monoisotopic Mass: 203.0535483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 106
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.3Ų

Additional information on 2-3-(methylsulfanyl)phenylethan-1-amine hydrochloride

2-(3-(Methylsulfanyl)phenyl)ethan-1-amine Hydrochloride: A Comprehensive Overview

2-(3-(Methylsulfanyl)phenyl)ethan-1-amine hydrochloride (CAS No. 76384-28-6) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, often referred to as methylthioanisole ethanamine hydrochloride, is characterized by its unique chemical structure and diverse applications. Recent advancements in chemical synthesis and drug discovery have further highlighted its potential in various industries.

The molecular formula of 2-(3-(methylsulfanyl)phenyl)ethan-1-amine hydrochloride is C9H14N·HCl, with a molecular weight of approximately 175.67 g/mol. Its structure consists of a phenyl ring substituted with a methylsulfanyl group at the 3-position, connected to an ethanamine moiety. This arrangement imparts the compound with distinct physical and chemical properties, making it suitable for a wide range of applications.

Recent studies have explored the biological activity of this compound, particularly its potential as a neuroprotective agent. Research conducted in 2023 demonstrated that 2-(3-(methylsulfanyl)phenyl)ethan-1-amine hydrochloride exhibits significant antioxidant properties, which could be beneficial in combating oxidative stress-related diseases such as Alzheimer's and Parkinson's. These findings underscore its importance in the development of novel therapeutic agents.

In addition to its pharmacological applications, this compound has also been investigated for its role in agricultural chemistry. Studies have shown that it can act as a plant growth regulator, enhancing the resilience of crops against environmental stressors such as drought and temperature fluctuations. This dual functionality positions it as a versatile compound with implications across multiple scientific disciplines.

The synthesis of 2-(3-(methylsulfanyl)phenyl)ethan-1-amine hydrochloride involves a multi-step process, typically starting with the preparation of the methylsulfanyl-substituted phenol derivative. Advanced techniques such as Suzuki coupling and amine alkylation are employed to achieve high yields and purity. These methods have been optimized in recent years, making the compound more accessible for large-scale production.

From an environmental standpoint, the ecological impact of this compound has been a topic of recent research. Studies indicate that it has low toxicity to aquatic organisms, making it a safer alternative to traditional chemicals used in agriculture and pharmaceuticals. This aligns with global efforts to develop eco-friendly compounds that minimize harm to ecosystems.

In conclusion, 2-(3-(methylsulfanyl)phenyl)ethan-1-amine hydrochloride (CAS No. 76384-28-6) is a multifaceted compound with promising applications in medicine, agriculture, and beyond. Its unique chemical properties and recent research findings highlight its potential as a valuable tool in addressing contemporary challenges in these fields.